Cas no 1797888-38-0 (N1-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-N2-phenylethanediamide)

• Product Name: N1-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-N2-phenylethanediamide
• CAS No: 1797888-38-0
• MF: C₂₀H₂₆N₂O₃
• MW: 342.432045459747
• CID: 5373473
• Update Time: 2025-10-17

N1-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-N2-phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-N2-phenylethanediamide

• Inchi： 1S/C20H26N2O3/c1-25-20(15-8-13-7-14(10-15)11-16(20)9-13)12-21-18(23)19(24)22-17-5-3-2-4-6-17/h2-6,13-16H,7-12H2,1H3,(H,21,23)(H,22,24)
• InChI Key： OIHKYXFQPJPOMO-UHFFFAOYSA-N
• SMILES： C(NCC1(OC)C2CC3CC1CC(C3)C2)(=O)C(NC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.66±0.70(Predicted)

Additional information on N1-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-N2-phenylethanediamide

N1-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-N2-phenylethanediamide (CAS No. 1797888-38-0): A Comprehensive Overview

N1-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-N2-phenylethanediamide (CAS No. 1797888-38-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of adamantane and phenyl groups, making it a unique molecule with potential applications in various therapeutic areas.

The structural complexity of N1-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-N2-phenylethanediamide is characterized by the presence of a tricyclic adamantane framework and a phenyl group attached to an ethanediamide moiety. The methoxy substitution on the adamantane ring further enhances its chemical stability and biological activity, making it an attractive candidate for drug development.

Recent studies have focused on the pharmacological properties of N1-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-N2-phenylethanediamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable therapeutic option for conditions such as rheumatoid arthritis and other inflammatory disorders.

Another promising application of N1-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-N2-phenylethanediamide is in the treatment of neurodegenerative diseases. Preclinical studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. This property makes it a potential candidate for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative conditions.

The pharmacokinetic profile of N1-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-N2-phenylethanediamide has also been extensively studied. Research indicates that it has good oral bioavailability and a favorable half-life, which are crucial factors for its development as an oral medication. Additionally, its low toxicity profile in animal models suggests that it may have a wide therapeutic window, reducing the risk of adverse effects.

In terms of synthetic methods, several approaches have been developed to synthesize N1-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-N2-phenylethanediamide. One common method involves the reaction of 2-methoxyadamantane with phenylacetyl chloride followed by reductive amination with ethylenediamine. This multi-step process yields high purity products suitable for further pharmaceutical development.

The safety and efficacy of N1-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-N2-phenylethanediamide are currently being evaluated in clinical trials for various indications. Early results from phase I trials have shown promising safety profiles and pharmacokinetic parameters, paving the way for more advanced clinical studies.

Furthermore, ongoing research is exploring the potential synergistic effects of N1-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-N2-phenylethanediamide when combined with other therapeutic agents. Preliminary data suggest that it may enhance the efficacy of existing treatments for inflammatory and neurodegenerative diseases without increasing toxicity.

In conclusion, N1-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]-N2-phenylethanediamide (CAS No. 1797888-38-0) is a promising compound with a diverse range of potential applications in medicine. Its unique chemical structure, favorable pharmacological properties, and promising clinical data make it an exciting candidate for further development in the pharmaceutical industry.